Cas no 842970-16-5 (N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid)

N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid structure
842970-16-5 structure
Product name:N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid
CAS No:842970-16-5
MF:C18H26N2O3
MW:318.411
CID:3081333
PubChem ID:3158973

N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid
    • 4-[4-[(2-ethylpiperidin-1-yl)methyl]anilino]-4-oxobutanoic acid
    • AKOS000303388
    • AKOS024286135
    • SR-01000324645
    • 4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoicacid
    • 4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoic acid
    • SR-01000324645-1
    • 842970-16-5
    • 3-({4-[(2-ethylpiperidin-1-yl)methyl]phenyl}carbamoyl)propanoic acid
    • MDL: MFCD06011030
    • Inchi: InChI=1S/C18H26N2O3/c1-2-16-5-3-4-12-20(16)13-14-6-8-15(9-7-14)19-17(21)10-11-18(22)23/h6-9,16H,2-5,10-13H2,1H3,(H,19,21)(H,22,23)
    • InChI Key: ZMUDKKJNQULOGV-UHFFFAOYSA-N
    • SMILES: CCC1CCCCN1CC2=CC=C(C=C2)NC(=O)CCC(=O)O

Computed Properties

  • Exact Mass: 318.19434270Da
  • Monoisotopic Mass: 318.19434270Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų
  • XLogP3: -0.1

N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM526095-1g
4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoic acid
842970-16-5 97%
1g
$291 2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650672-5g
4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoic acid
842970-16-5 98%
5g
¥13734.00 2024-07-28

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